8-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 8-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C10H12BrN/c1-7-4-8-2-3-12-6-9(8)10(11)5-7/h4-5,12H,2-3,6H2,1H3
• InChI Key: HZSJKNBPWCTPHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CNCC2)C(=C1)Br
• Molecular Formula: C10H12BrN
• Molecular Weight: 226.11 g/mol
• CAS RN: 1558225-52-7

Description

8-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), an important structural motif of various natural products and therapeutic lead compounds. THIQs have garnered significant attention due to their diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQ derivatives has seen considerable research interest. Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of THIQ with various nucleophiles have been explored. Multicomponent reactions (MCRs) are also considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity.

Chemical Reactions Analysis

Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been highlighted. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are of interest.

Scientific Research Applications

Organic Synthesis Techniques

A general route for synthesizing 8-substituted tetrahydroisoquinolines, including derivatives similar to 8-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline, involves steps such as nitration, reduction, and Sandmeyer-like reactions. This methodology facilitates the preparation of various substituted tetrahydroisoquinolines for further research applications (Rey, Vergnani, & Dreiding, 1985).

Natural Product Synthesis

Brominated tetrahydroisoquinolines, including structures related to this compound, have been isolated from natural sources such as the red alga Rhodomela confervoides. These compounds contribute to the exploration of marine natural products with potential biological activities (Ma et al., 2007).

Mechanism of Action

Target of Action

It is known that 1,2,3,4-tetrahydroisoquinolines (thiqs), a class of compounds to which this molecule belongs, have diverse biological activities against various infective pathogens and neurodegenerative disorders .

Mode of Action

Thiqs are known to interact with their targets in a variety of ways, leading to changes in cellular function .

Biochemical Pathways

Thiqs are known to exert their effects through a variety of biochemical pathways .

Pharmacokinetics

The compound’s molecular weight (22611) suggests that it may have favorable bioavailability .

Result of Action

Thiqs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .